Cas no 2138140-37-9 (Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate)

• Product Name: Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate
• CAS No: 2138140-37-9
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5885404
• PubChem ID: 165751177
• Update Time: 2025-06-07

Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate
• EN300-704505
• 2138140-37-9
• Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate

• Inchi： 1S/C12H20O3/c1-9-3-5-12(6-4-9,10-8-15-10)7-11(13)14-2/h9-10H,3-8H2,1-2H3
• InChI Key： JNOSMBUGTYHHDM-UHFFFAOYSA-N
• SMILES： O1CC1C1(CC(=O)OC)CCC(C)CC1

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate

Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate: An Overview of a Versatile Compound

Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate (CAS No. 2138140-37-9) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its distinctive molecular structure, offers a range of potential applications due to its reactivity and functional groups. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular formula of Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate is C₁₃H₂₂O₃, and its molecular weight is approximately 230.31 g/mol. The compound features a cyclohexane ring with a methyl substituent and an oxirane (epoxide) group, which are key functional groups that contribute to its reactivity and utility in various chemical reactions. The presence of the oxirane group makes it particularly useful in ring-opening reactions, which can lead to the formation of complex molecules with diverse functionalities.

One of the primary applications of Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate is in the synthesis of pharmaceutical intermediates. The oxirane group can be selectively opened using nucleophiles such as amines or thiols, leading to the formation of amino or thiol derivatives. These derivatives are valuable intermediates in the synthesis of drugs with therapeutic potential. For instance, recent studies have explored the use of this compound in the development of new antiviral agents and anti-inflammatory drugs.

In addition to its role in pharmaceutical research, Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate has also been investigated for its potential in materials science. The compound can be polymerized to form polymers with unique properties, such as high thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and composite materials. Recent research has focused on optimizing the polymerization conditions to achieve desired properties and enhance the performance of these materials.

The synthesis of Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate typically involves several steps. One common approach is to start with a cyclohexene derivative, which is then subjected to a series of reactions including epoxidation and esterification. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes for this compound.

The physical properties of Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 150°C at reduced pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, making it easy to handle in laboratory settings. Its stability under various conditions has been studied extensively, and it has been found to be stable under normal storage conditions.

Safety considerations are an important aspect when working with any chemical compound. While Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate is not classified as a hazardous material, it is recommended to handle it with care using appropriate personal protective equipment (PPE) such as gloves and safety goggles. Proper ventilation should be maintained during handling to prevent inhalation of vapors.

In conclusion, Methyl 2-[4-methyl-1-(oxiran-2-yl)cyclohexyl]acetate (CAS No. 2138140-37-9) is a multifaceted compound with significant potential in various scientific fields. Its unique molecular structure and reactivity make it an attractive candidate for pharmaceutical research and materials science applications. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern chemistry.